Cas no 1805178-35-1 (3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1805178-35-1
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4806075
• Update Time: 2025-05-26

3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6N/c1-3-5(7(10)11)6(8(12,13)14)4(9)2-15-3/h2,7H,1H3
• InChI Key： FVTWUADDDWTUKK-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C=1C(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine (CAS: 1805178-35-1)

The compound 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine (CAS: 1805178-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated structure, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its mechanistic pathways and potential therapeutic benefits.

One of the key areas of research has been the optimization of synthetic routes for 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine. A study published in the Journal of Fluorine Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and reduces byproducts. The researchers employed a palladium-catalyzed cross-coupling reaction, which proved to be highly effective in introducing the difluoromethyl and trifluoromethyl groups at the desired positions. This advancement is critical for large-scale production and further industrial applications.

In addition to synthetic improvements, the biological activity of this compound has been a focal point. Preliminary studies indicate that 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine exhibits notable herbicidal and fungicidal properties. A 2024 study in Pest Management Science highlighted its efficacy against resistant strains of Fusarium and Botrytis, suggesting its potential as a next-generation agrochemical. The mechanism of action appears to involve inhibition of key enzymatic pathways in these pathogens, although further elucidation is required.

From a pharmaceutical perspective, the compound's fluorinated structure makes it a candidate for drug discovery, particularly in the development of kinase inhibitors. A recent preprint on bioRxiv (2024) explored its interaction with specific kinase targets, revealing moderate inhibitory activity against BRAF V600E, a mutation implicated in several cancers. While the current data is preliminary, it opens avenues for structural optimization to enhance potency and selectivity.

Despite these promising findings, challenges remain. The environmental impact of fluorinated compounds, including 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine, is a growing concern. A 2023 review in Environmental Science & Technology emphasized the need for comprehensive biodegradability and toxicity studies to assess its long-term ecological effects. Regulatory bodies are likely to scrutinize such compounds more rigorously, necessitating proactive research in this area.

In conclusion, 3-(Difluoromethyl)-5-fluoro-2-methyl-4-(trifluoromethyl)pyridine (CAS: 1805178-35-1) represents a versatile and highly functionalized pyridine derivative with significant potential in both agrochemical and pharmaceutical applications. Continued research into its synthesis, mechanism of action, and environmental impact will be crucial for its successful development and commercialization. Collaborative efforts between academia and industry will be essential to address the remaining gaps and unlock its full potential.